Cas no 2138140-45-9 (1-(3-chloro-5-fluorophenyl)-1H-1,2,3-triazole)

• Product Name: 1-(3-chloro-5-fluorophenyl)-1H-1,2,3-triazole
• CAS No: 2138140-45-9
• MF: C₈H₅ClFN₃
• MW: 197.596803426743
• CID: 6389416
• PubChem ID: 165470090
• Update Time: 2024-01-04

1-(3-chloro-5-fluorophenyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-5-fluorophenyl)-1H-1,2,3-triazole
• 2138140-45-9
• EN300-1074615

• Inchi： 1S/C8H5ClFN3/c9-6-3-7(10)5-8(4-6)13-2-1-11-12-13/h1-5H
• InChI Key： KEABKDFUACNHHW-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)N1C=CN=N1)F

Computed Properties

• Exact Mass: 197.0156030g/mol
• Monoisotopic Mass: 197.0156030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.7Ų